(+)-N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)hexyl)urea
(+)-N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)hexyl)urea
Brand Name:
Vulcanchem
CAS No.:
145131-63-1
VCID:
VC21160031
InChI:
InChI=1S/C28H39N3O/c1-7-8-12-21(25-18-31(6)26-16-10-9-13-24(25)26)17-29-28(32)30-27-22(19(2)3)14-11-15-23(27)20(4)5/h9-11,13-16,18-21H,7-8,12,17H2,1-6H3,(H2,29,30,32)/t21-/m1/s1
SMILES:
CCCCC(CNC(=O)NC1=C(C=CC=C1C(C)C)C(C)C)C2=CN(C3=CC=CC=C32)C
Molecular Formula:
C28H39N3O
Molecular Weight:
433.6 g/mol
(+)-N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)hexyl)urea
CAS No.: 145131-63-1
Cat. No.: VC21160031
Molecular Formula: C28H39N3O
Molecular Weight: 433.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 145131-63-1 |
|---|---|
| Molecular Formula | C28H39N3O |
| Molecular Weight | 433.6 g/mol |
| IUPAC Name | 1-[2,6-di(propan-2-yl)phenyl]-3-[(2S)-2-(1-methylindol-3-yl)hexyl]urea |
| Standard InChI | InChI=1S/C28H39N3O/c1-7-8-12-21(25-18-31(6)26-16-10-9-13-24(25)26)17-29-28(32)30-27-22(19(2)3)14-11-15-23(27)20(4)5/h9-11,13-16,18-21H,7-8,12,17H2,1-6H3,(H2,29,30,32)/t21-/m1/s1 |
| Standard InChI Key | RTINIKMXELNHKC-OAQYLSRUSA-N |
| Isomeric SMILES | CCCC[C@H](CNC(=O)NC1=C(C=CC=C1C(C)C)C(C)C)C2=CN(C3=CC=CC=C32)C |
| SMILES | CCCCC(CNC(=O)NC1=C(C=CC=C1C(C)C)C(C)C)C2=CN(C3=CC=CC=C32)C |
| Canonical SMILES | CCCCC(CNC(=O)NC1=C(C=CC=C1C(C)C)C(C)C)C2=CN(C3=CC=CC=C32)C |
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